Cas no 1351599-89-7 (3,5-dimethoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide)

• Product Name: 3,5-dimethoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide
• CAS No: 1351599-89-7
• MF: C₁₈H₁₈F₃NO₄
• MW: 369.335035800934
• CID: 5924995
• PubChem ID: 71781977
• Update Time: 2025-10-20

3,5-dimethoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide
• F5857-3495
• AKOS024524054
• 1351599-89-7
• VU0525195-1

• Inchi： 1S/C18H18F3NO4/c1-25-14-8-12(9-15(10-14)26-2)16(23)22-11-17(24,18(19,20)21)13-6-4-3-5-7-13/h3-10,24H,11H2,1-2H3,(H,22,23)
• InChI Key： RPXZDIDQBGHNBZ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1)(CNC(C1C=C(C=C(C=1)OC)OC)=O)O)(F)F

Computed Properties

• Exact Mass: 369.11879254g/mol
• Monoisotopic Mass: 369.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.8Ų

Additional information on 3,5-dimethoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide

Introduction to 3,5-Dimethoxy-N-(3,3,3-Trifluoro-2-Hydroxy-2-Phenylpropyl)Benzamide (CAS No. 1351599-89-7)

The compound 3,5-dimethoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide, identified by the CAS registry number CAS No. 1351599-89-7, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

The molecular structure of 3,5-dimethoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide is characterized by a benzamide backbone with two methoxy groups at the 3 and 5 positions of the benzene ring. The amide group is substituted with a trifluorophenylpropyl moiety that includes a hydroxyl group. This combination of functional groups provides the compound with unique chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules. For instance, the trifluorophenyl group is known to enhance pharmacokinetic properties such as solubility and bioavailability. Additionally, the hydroxyl group in the side chain can serve as a site for further functionalization, enabling the creation of derivatives with tailored biological activities.

In terms of synthesis, 3,5-dimethoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide can be prepared through a multi-step process involving nucleophilic substitution and amide bond formation. The synthesis typically begins with the preparation of the benzoyl chloride derivative from 3,5-dimethoxybenzoic acid. This intermediate is then reacted with an amine derived from 4-(trifluoromethyl)aniline to form the final product.

The compound has also been studied for its potential in material science applications. Its structure suggests that it could serve as a building block for advanced materials such as polymers or liquid crystals due to its rigid aromatic framework and fluorinated side chains. Recent research has focused on its ability to form self-assembled monolayers on various surfaces, which could be useful in nanotechnology applications.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. These findings suggest that further exploration into its pharmacological properties could lead to its use as a lead compound in drug discovery programs targeting metabolic disorders or inflammatory conditions.

Moreover, computational studies have been conducted to predict the compound's behavior under different conditions. Molecular docking simulations have revealed that it has potential binding affinity to several protein targets associated with neurodegenerative diseases. This opens up avenues for further investigation into its therapeutic potential in conditions such as Alzheimer's disease or Parkinson's disease.

In conclusion, 3,5-dimethoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide (CAS No. 1351599-89-) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern chemistry and medicine.